Cas no 710989-33-6 (3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid)

• Product Name: 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid
• CAS No: 710989-33-6
• MF: C₁₆H₁₇NO₇S
• MW: 367.373683691025
• CID: 3104775
• PubChem ID: 1242509
• Update Time: 2025-10-28

3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid
• SR-01000284461
• CS-0218347
• G35745
• SR-01000284461-1
• 710989-33-6
• 3-[(2,4-dimethoxyphenyl)sulfamoyl]-4-methoxybenzoic acid
• AKOS000114867
• 3-[(2,4-dimethoxyphenyl)sulfamoyl]-4-methoxybenzoicacid
• EN300-00648
• Z45703111

• Inchi： 1S/C16H17NO7S/c1-22-11-5-6-12(14(9-11)24-3)17-25(20,21)15-8-10(16(18)19)4-7-13(15)23-2/h4-9,17H,1-3H3,(H,18,19)
• InChI Key： XUYMOMCZANCCQH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC1C=CC(=CC=1OC)OC)(=O)=O

Computed Properties

• Exact Mass: 367.07257305Da
• Monoisotopic Mass: 367.07257305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid

3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic Acid: A Comprehensive Overview

3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid (CAS No. 710989-33-6) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid.

Chemical Structure and Properties

3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid is a complex organic molecule with a molecular formula of C₁₇H₁₇N₂O₆S. The compound features a benzoic acid core substituted with a 2,4-dimethoxyphenylsulfamoyl group and a 4-methoxy group. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of multiple oxygen atoms and the sulfamoyl group makes the molecule highly polar and soluble in polar solvents such as water and methanol.

The molecular weight of 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid is approximately 375.38 g/mol. The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation. Its melting point is around 180-185°C, making it suitable for various synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has been reported using several methodologies. One common approach involves the reaction of 3-amino-4-methoxybenzoic acid with 2,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic substitution at the sulfonyl chloride group, followed by deprotonation to form the final product.

An alternative synthetic route involves the coupling of 3-hydroxy-4-methoxybenzoic acid with 2,4-dimethoxybenzenesulfonyl chloride using a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This method offers high yields and purity, making it suitable for large-scale production.

Biological Activities

3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has shown promising biological activities in various preclinical studies. One of its notable properties is its anti-inflammatory activity. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid has been investigated for its anticancer properties. Studies have shown that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. This makes it a potential candidate for further development as an anticancer agent.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid. A study published in the Journal of Medicinal Chemistry reported that the compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves inhibition of viral replication through interference with viral RNA synthesis.

Another area of interest is the use of 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid in neurodegenerative diseases. Research conducted at a leading pharmaceutical company has shown that the compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). This neuroprotective effect makes it a promising candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

Safety Considerations

Safety is a critical aspect when evaluating any new chemical entity for pharmaceutical applications. Preclinical toxicology studies have indicated that 3-(2,4-Dimethoxy-phenylsulfamoyl)-4-methoxy-benzoic acid exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-Dimeth oxy-phenylsulfamoyl)-4-m eth oxy-b en zo ic aci d strong > in various therapeutic indications . These trials will provide valuable data on dosing regimens , pharmacokinetics , and potential side effects . p > article > response >